![molecular formula C13H16N2O B444957 2-cyano-N-[1-(4-ethylphenyl)ethyl]acetamide CAS No. 444907-84-0](/img/structure/B444957.png)
2-cyano-N-[1-(4-ethylphenyl)ethyl]acetamide
Description
2-cyano-N-[1-(4-ethylphenyl)ethyl]acetamide is a chemical compound with the empirical formula C13H16N2O and a molecular weight of 216.28 . It is a solid substance .
Molecular Structure Analysis
The SMILES string for this compound isCC(NC(CC#N)=O)C1=CC=C(CC)C=C1 . The InChI string is 1S/C13H16N2O/c1-3-11-4-6-12(7-5-11)10(2)15-13(16)8-9-14/h4-7,10H,3,8H2,1-2H3,(H,15,16) . Physical And Chemical Properties Analysis
2-cyano-N-[1-(4-ethylphenyl)ethyl]acetamide is a solid substance . Its empirical formula is C13H16N2O, and it has a molecular weight of 216.28 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound is a precursor in the synthesis of various heterocyclic compounds. Its cyano and acetamide groups are reactive sites that can undergo cyclization reactions to form diverse heterocyclic frameworks. These heterocyclic compounds have significant potential in pharmaceuticals and agrochemicals due to their biological activities .
Biological Activity Studies
The derivatives of cyanoacetamide, including 2-cyano-N-[1-(4-ethylphenyl)ethyl]acetamide , are known for their diverse biological activities. Researchers have been exploring its use in biochemistry to develop new chemotherapeutic agents, as it can be used to synthesize compounds with potential antibacterial, antifungal, and anticancer properties .
Organic Synthesis Intermediates
In organic synthesis, this compound serves as an intermediate. It can be transformed into various other chemicals that are useful in organic synthesis, such as amines, alcohols, and acids. This versatility makes it valuable for researchers working on complex organic synthesis projects .
Material Science Research
The compound’s molecular structure allows it to be used in material science research. It can be incorporated into polymers or other materials to alter their properties, such as thermal stability, rigidity, or solubility, which is crucial for developing new materials with specific characteristics .
Analytical Chemistry
In analytical chemistry, 2-cyano-N-[1-(4-ethylphenyl)ethyl]acetamide can be used as a reagent or a standard for calibrating instruments. Its well-defined structure and stability under various conditions make it suitable for use in high-performance liquid chromatography (HPLC) and other analytical techniques .
Chemical Education
Due to its reactivity and the ease with which it can be transformed into other compounds, this chemical is also used in educational settings. It provides a practical example for teaching various chemical reactions and synthesis techniques to students in advanced chemistry courses .
properties
IUPAC Name |
2-cyano-N-[1-(4-ethylphenyl)ethyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O/c1-3-11-4-6-12(7-5-11)10(2)15-13(16)8-9-14/h4-7,10H,3,8H2,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRGIPXOTKKBHCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(C)NC(=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-N-[1-(4-ethylphenyl)ethyl]acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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